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Compound of Interest

Compound Name: Acid yellow 127

Cat. No.: B1592793 Get Quote

For researchers, scientists, and drug development professionals handling Acid Yellow 127,

ensuring proper disposal is critical for laboratory safety and environmental protection. While a

specific, comprehensive Safety Data Sheet (SDS) for Acid Yellow 127 (CAS No. 73384-78-8)

is not readily available in public domains, this guide provides essential safety information and

outlines the necessary disposal procedures based on the general handling of azo dyes and

relevant chemical waste regulations.

Chemical and Physical Properties
Acid Yellow 127 is a single azo class dye, soluble in water, that appears as a yellow powder.

[1] Key identifiers for this compound are provided in the table below.

Property Value

C.I. Name Acid Yellow 127, C.I. 18888[1]

CAS Number 73384-78-8[1]

Molecular Formula C₂₆H₂₀Cl₂N₉NaO₄S[1]

Molecular Weight 803.63 g/mol [1]
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When handling Acid Yellow 127, it is crucial to adhere to standard laboratory safety protocols

to minimize exposure and risk.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves.

Respiratory Protection: In case of insufficient ventilation or dust formation, wear a suitable

respirator.

Skin Protection: Wear appropriate protective clothing, such as a lab coat.

First Aid Measures:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes, holding

eyelids apart. Seek medical attention.

In case of skin contact: Wash off immediately with soap and plenty of water.

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Disposal Procedures for Acid Yellow 127
The disposal of Acid Yellow 127 must be conducted in compliance with all federal, state, and

local environmental regulations. As an azo dye, it may be classified as a hazardous waste. The

U.S. Environmental Protection Agency (EPA) lists waste from the production of certain dyes

and pigments as hazardous under the Resource Conservation and Recovery Act (RCRA).[2]

Step-by-Step Disposal Guidance:

Waste Identification and Collection:
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Collect all waste containing Acid Yellow 127, including unused product, contaminated

materials (e.g., paper towels, gloves), and solutions, in a designated and clearly labeled

hazardous waste container.

The container must be compatible with the chemical, properly sealed, and stored in a

designated secondary containment area to prevent accidental release.

Neutralization (for acidic solutions):

If the waste is in a highly acidic solution, neutralization may be required before disposal.

This should be done cautiously by trained personnel in a fume hood.

Slowly add a suitable neutralizing agent (e.g., sodium bicarbonate or a dilute base) while

monitoring the pH. Keep the temperature of the solution controlled.

Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and proper disposal.

Provide them with as much information as possible about the waste, including the

chemical name, quantity, and any other components in the waste stream.

Do not dispose of Acid Yellow 127 down the drain or in the regular trash. Azo dyes can be

persistent in the environment and some can break down into harmful aromatic amines.[3]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of Acid
Yellow 127.
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Caption: Disposal workflow for Acid Yellow 127 waste.
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Disclaimer: This information is intended as a guide and does not replace the need for a formal

risk assessment and adherence to institutional and regulatory protocols. Always consult with

your EHS department for specific guidance on chemical handling and waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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